Cas no 84907-92-6 (Glycine, 3-methyl-L-valyl-, methyl ester)

• Product Name: Glycine, 3-methyl-L-valyl-, methyl ester
• CAS No: 84907-92-6
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 6100765
• PubChem ID: 61178844
• Update Time: 2025-06-14

Glycine, 3-methyl-L-valyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, 3-methyl-L-valyl-, methyl ester
• Methyl (S)-(2-amino-3,3-dimethylbutanoyl)glycinate
• 84907-92-6
• SCHEMBL13688871

• Inchi： 1S/C9H18N2O3/c1-9(2,3)7(10)8(13)11-5-6(12)14-4/h7H,5,10H2,1-4H3,(H,11,13)/t7-/m1/s1
• InChI Key： ZNUSEIODWOBHTA-SSDOTTSWSA-N
• SMILES： C(OC)(=O)CNC(=O)[C@H](C(C)(C)C)N

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on Glycine, 3-methyl-L-valyl-, methyl ester

Comprehensive Analysis of Glycine, 3-methyl-L-valyl-, methyl ester (CAS No. 84907-92-6): Properties, Applications, and Industry Trends

Glycine, 3-methyl-L-valyl-, methyl ester (CAS No. 84907-92-6) is a specialized peptide derivative with growing significance in pharmaceutical and biochemical research. This compound, often referred to as a methylated amino acid ester, combines the structural features of L-valine and glycine, making it a valuable building block for peptide synthesis and drug development. Its unique molecular structure enables applications in enzyme inhibition studies, prodrug formulations, and bioconjugation techniques.

Recent advancements in precision medicine and targeted drug delivery have increased demand for modified amino acids like Glycine, 3-methyl-L-valyl-, methyl ester. Researchers are particularly interested in its esterified form, which enhances cell membrane permeability—a critical factor for bioavailability optimization in therapeutic compounds. The methyl ester group in this molecule serves as a protecting group during solid-phase peptide synthesis (SPPS), while the 3-methyl-L-valyl moiety contributes to steric hindrance effects that influence protein folding dynamics.

From a green chemistry perspective, the synthesis of CAS No. 84907-92-6 has evolved to incorporate catalytic amidation and solvent-free esterification methods. These innovations address growing industry concerns about sustainable manufacturing and reduced environmental impact. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%), meeting stringent requirements for GMP-grade materials used in clinical trial formulations.

The cosmeceutical industry has recently explored Glycine, 3-methyl-L-valyl-, methyl ester as a potential skin permeation enhancer in anti-aging serums and transdermal delivery systems. Its amphipathic nature allows interaction with both lipid bilayers and aqueous compartments, making it valuable for dermal formulations. This application aligns with current consumer trends favoring multifunctional active ingredients in clean beauty products.

In bioinformatics and computational chemistry, researchers utilize molecular docking simulations to predict how CAS No. 84907-92-6 interacts with biological targets. These studies help optimize its pharmacophore properties for specific therapeutic indications. The compound's chiral centers and conformational flexibility present interesting challenges for quantum mechanical calculations and molecular dynamics modeling.

Quality control protocols for Glycine, 3-methyl-L-valyl-, methyl ester emphasize stability testing under various storage conditions, particularly regarding ester hydrolysis rates. Current ICH guidelines recommend accelerated degradation studies to establish appropriate shelf-life specifications. The pharmaceutical industry particularly values its lyophilization compatibility for long-term storage of peptide-based therapeutics.

Emerging applications in nutraceuticals explore this compound's potential as a bioactive peptide precursor. Its metabolic pathways may influence mitochondrial function and cellular energy production, topics of intense interest in sports nutrition and metabolic health research. However, comprehensive in vivo studies are still needed to validate these mechanistic hypotheses.

The global market for specialty amino acid derivatives like 84907-92-6 is projected to grow at 6.8% CAGR through 2030, driven by demand from biopharmaceutical companies and contract research organizations. Regulatory considerations include compliance with USP/EP monographs and REACH registration requirements, ensuring safe handling and industrial-scale production standards.

Future research directions for Glycine, 3-methyl-L-valyl-, methyl ester may focus on its structure-activity relationships in GPCR modulation and signal transduction pathways. The compound's versatility continues to inspire innovation across drug discovery, diagnostic imaging, and biomaterials science, solidifying its position as a valuable chemical entity in modern life sciences research.